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Compound Name: Pentaerythrityl Tetrastearate

Cat. No.: B093931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythrityl Tetrastearate (PETS) is a tetraester of pentaerythritol and stearic acid,

functioning as a versatile ingredient in topical formulations.[1][2] It is primarily utilized as a

thickening agent, emulsion stabilizer, and emollient to enhance the texture, stability, and

sensory properties of creams, lotions, and ointments.[1] Its non-greasy and non-comedogenic

nature makes it suitable for a wide range of skin types.[1] This document provides detailed

application notes and protocols for the effective incorporation of Pentaerythrityl Tetrastearate
into topical formulations.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Pentaerythrityl
Tetrastearate is essential for its successful incorporation into topical formulations.
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Property Value Reference

INCI Name Pentaerythrityl Tetrastearate [3]

CAS Number 115-83-3 [1]

Appearance
White to off-white, waxy solid

(powder or beads)
[1]

Melting Point 60-66 °C [1]

Solubility

Soluble in ethanol and

benzene; Slightly soluble in

water

Key Functions in Topical Formulations
Pentaerythrityl Tetrastearate offers multiple benefits in the formulation of topical products:

Viscosity Modifier: It significantly increases the viscosity of the oil phase, contributing to a

richer and more substantive feel of the final product.

Emulsion Stabilizer: By thickening the oil phase, it helps to stabilize oil-in-water (O/W) and

water-in-oil (W/O) emulsions, preventing phase separation.[1]

Emollient: It forms a non-occlusive film on the skin, providing a smooth and lubricious feel

without being greasy.[1]

Texture Enhancer: It contributes to a desirable sensory profile, imparting a creamy and

luxurious texture to formulations.[1]

Recommended Use Levels
The concentration of Pentaerythrityl Tetrastearate should be optimized based on the desired

viscosity and sensory characteristics of the final formulation.
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Formulation Type Recommended Use Level (%)

Lotions 1.0 - 3.0

Creams 2.0 - 7.0

Ointments 3.0 - 10.0

Anhydrous Systems 1.0 - 15.0

Note: While some sources suggest that Pentaerythrityl Tetrastearate can be used in

cosmetics at concentrations up to 55%, this is not typical for standard topical formulations and

may be reserved for specialized applications.[1] For its PEGylated derivative, PEG-150

Pentaerythrityl Tetrastearate, the maximum reported use concentrations are up to 5% in

rinse-off products and 1.8% in leave-on products.[4][5][6]

Experimental Protocols
General Protocol for Incorporating Pentaerythrityl
Tetrastearate into an Oil-in-Water (O/W) Emulsion
This protocol outlines the standard procedure for incorporating Pentaerythrityl Tetrastearate
into a typical cream or lotion formulation.

Materials and Equipment:

Pentaerythrityl Tetrastearate

Oil phase ingredients (e.g., emollients, fatty alcohols, oil-soluble actives)

Water phase ingredients (e.g., deionized water, humectants, water-soluble actives,

preservatives)

Emulsifier(s)

Heating and stirring equipment (e.g., water bath, hot plate with magnetic stirrer, overhead

propeller mixer)

Homogenizer (optional, for smaller particle size and improved stability)
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Beakers and other standard laboratory glassware

Thermometer

Procedure:

Oil Phase Preparation:

Combine all oil-soluble ingredients, including Pentaerythrityl Tetrastearate, in a suitable

beaker.

Heat the oil phase to 70-75°C, ensuring it is above the melting point of Pentaerythrityl
Tetrastearate and any other solid ingredients.

Stir the oil phase gently until all components are completely melted and the phase is

uniform.

Water Phase Preparation:

In a separate beaker, combine all water-soluble ingredients.

Heat the water phase to 70-75°C. Stir until all solids are dissolved.

Emulsification:

Slowly add the oil phase to the water phase while stirring continuously with a suitable

mixer.

Maintain the temperature at 70-75°C during the addition.

Increase the mixing speed for a few minutes to form a coarse emulsion.

Homogenization (Optional):

For a finer emulsion and enhanced long-term stability, homogenize the mixture while it is

still hot.

Cooling:
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Begin to cool the emulsion while stirring gently.

Incorporate any temperature-sensitive ingredients (e.g., fragrances, certain actives) when

the temperature drops below 40°C.

Final Adjustments:

Adjust the pH of the formulation as required.

Add a preservative system if not already included in the water phase.

Continue to stir until the formulation has cooled to room temperature and is uniform.

Visual Workflow for O/W Emulsion Preparation

Oil Phase Preparation

Water Phase Preparation

Emulsification & Cooling
Combine Oil-Soluble Ingredients

(including Pentaerythrityl Tetrastearate) Heat to 70-75°C Stir until Uniform

Add Oil Phase to Water Phase
(with continuous stirring)

Combine Water-Soluble Ingredients Heat to 70-75°C Stir until Dissolved

Homogenize (Optional) Cool with Gentle Stirring Add Heat-Sensitive Ingredients
(<40°C) Final Formulation

Click to download full resolution via product page

Caption: Workflow for incorporating Pentaerythrityl Tetrastearate into an O/W emulsion.

Formulation Considerations
Compatibility: Pentaerythrityl Tetrastearate is generally compatible with a wide range of

cosmetic ingredients. However, as with any new formulation, it is crucial to conduct stability

testing to ensure compatibility with all components, especially with high concentrations of

electrolytes or certain active ingredients.
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Impact on Texture: The final texture of the formulation will depend on the concentration of

Pentaerythrityl Tetrastearate, the emulsifier system used, and the overall composition of

the oil phase. Experimentation is recommended to achieve the desired sensory profile.

Crystallization: Due to its high melting point, improper cooling can lead to the crystallization

of Pentaerythrityl Tetrastearate. A controlled and gradual cooling process with continuous,

gentle stirring is recommended to ensure a smooth and homogenous final product.

Safety and Regulatory Information
Safety: Pentaerythrityl Tetrastearate is considered a safe and non-toxic ingredient for use

in cosmetic and personal care products.[1] It has been shown to be non-irritating and non-

sensitizing to the skin.[1]

Regulatory Status: Pentaerythrityl Tetrastearate is listed on major international cosmetic

ingredient inventories.

Logical Relationship in Formulation Development
The following diagram illustrates the key relationships to consider when formulating with

Pentaerythrityl Tetrastearate.

Pentaerythrityl Tetrastearate
Concentration

Desired Viscosity Target Sensory Profile Emulsion Stability

Final Product Attributes

Oil Phase Composition Emulsifier SystemProcessing Parameters
(Heating, Cooling, Homogenization)

Click to download full resolution via product page

Caption: Key formulation parameters influencing final product attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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